N-{3-methyl-4-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[3-methyl-4-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C25H31F3N4O3S/c1-18-16-21(29-19(2)33)6-7-24(18)36(34,35)32-10-8-22(9-11-32)30-12-14-31(15-13-30)23-5-3-4-20(17-23)25(26,27)28/h3-7,16-17,22H,8-15H2,1-2H3,(H,29,33)
• InChI Key: JQRQNAUHHWOIQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)N2CCC(CC2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C25H31F3N4O3S
• Molecular Weight: 524.6 g/mol

Description

N-{3-methyl-4-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]phenyl}acetamide is a useful research compound. Its molecular formula is C25H31F3N4O3S and its molecular weight is 524.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activities

A study demonstrated that derivatives related to the compound , specifically benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, have been screened for their antibacterial, antifungal, and anthelmintic activities. Some of these derivatives showed significant biological activities, indicating the potential of the compound for developing new treatments in these areas (Khan et al., 2019).

Antibacterial Potential

Another study on N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores revealed moderate inhibitors against Gram-negative bacterial strains, highlighting its antibacterial potential. Compound 8g, bearing a 2-methylphenyl group, was identified as the most active growth inhibitor against several bacterial strains, demonstrating the compound's efficacy in combating bacterial infections (Iqbal et al., 2017).

Antitumor Activities

Research into novel isoxazole compounds, including an intermediate structurally similar to the compound , showed better anti-tumor activities. This indicates the potential application of such compounds in cancer therapy and highlights the importance of molecular structure in determining biological activity (Hao-fei, 2011).

Enzyme Inhibitory Activities

Studies on derivatives of N-{3-methyl-4-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]phenyl}acetamide have shown promising enzyme inhibitory activities. For example, synthesized compounds were evaluated for their inhibition potential against enzymes like carbonic anhydrase and acetylcholinesterase, indicating the potential for therapeutic applications in conditions related to enzyme dysfunction (Virk et al., 2018).